N6-[2-(cyclohex-1-en-1-yl)ethyl]-N4-(4-ethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 6-N-[2-(cyclohexen-1-yl)ethyl]-4-N-(4-ethoxyphenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C27H30N6O/c1-2-34-23-15-13-21(14-16-23)30-25-24-19-29-33(22-11-7-4-8-12-22)26(24)32-27(31-25)28-18-17-20-9-5-3-6-10-20/h4,7-9,11-16,19H,2-3,5-6,10,17-18H2,1H3,(H2,28,30,31,32)
• InChI Key: GKJTULJNXJUAHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NCCC4=CCCCC4)C5=CC=CC=C5
• Molecular Formula: C27H30N6O
• Molecular Weight: 454.6 g/mol

Description

N6-[2-(cyclohex-1-en-1-yl)ethyl]-N4-(4-ethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C27H30N6O and its molecular weight is 454.578. The purity is usually 95%.
BenchChem offers high-quality N6-[2-(cyclohex-1-en-1-yl)ethyl]-N4-(4-ethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N6-[2-(cyclohex-1-en-1-yl)ethyl]-N4-(4-ethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient synthesis techniques for heterocyclic compounds like N6-[2-(cyclohex-1-en-1-yl)ethyl]-N4-(4-ethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine have been developed, emphasizing environmentally benign solvents and operational simplicity (Hosseini & Bayat, 2019).
• Research has focused on the synthesis of similar compounds through innovative methods like ultrasound irradiation, which offers advantages such as short reaction times and satisfactory yields (Buriol et al., 2013).

Biological and Medicinal Research

• Studies have explored the synthesis and biological activities of N4-substituted 4-aminopyrazolo[3,4-d]pyrimidines, which are analogs of naturally occurring modified nucleic acid bases, and have shown moderate to very good growth inhibitory activities against certain leukemia cells (Hong, De, Tritsch, & Chheda, 1976).
• Novel series of pyrazolopyrimidine derivatives with potential anticancer and anti-5-lipoxygenase properties have been synthesized and evaluated, showing promise as therapeutic agents (Rahmouni et al., 2016).
• Research into pyrazole derivatives has identified pharmacophore sites with antitumor, antifungal, and antibacterial activity, providing insights into the design of new drugs (Titi et al., 2020).

Material Science and Chemistry

• In material science, research has been conducted on poly(pyridine−imide) derivatives with pendent pyrene groups for applications in thermal, optical, electrochemical, and electrochromic properties, showcasing the versatility of pyrimidine derivatives (Liaw, Wang, & Chang, 2007).
• The structural and cytotoxic study of new Pt(II) and Pd(II) complexes with bi-heterocyclic ligands like mepirizole highlights their potential in pharmaceutical applications and their interactions with DNA (Onoa et al., 1999).